Cas no 2680605-76-7 (4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2680605-76-7
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 5633160
• PubChem ID: 165931121
• Update Time: 2025-08-04

4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid
• EN300-28287789
• 2680605-76-7

• Inchi： 1S/C12H10F3NO4/c1-20-9-4-2-3-7-6(9)5-8(10(17)18)16(7)11(19)12(13,14)15/h2-4,8H,5H2,1H3,(H,17,18)
• InChI Key： KBDVPFTUGVSVJA-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C=CC=C(C=2CC1C(=O)O)OC)=O)(F)F

Computed Properties

• Exact Mass: 289.05619229g/mol
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid

4-Methoxy-1-(2,2,2-Trifluoroacetyl)-2,3-Dihydro-1H-Indole-2-Carboxylic Acid (CAS No. 2680605-76-7)

4-Methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid is a highly specialized organic compound with the CAS registry number 2680605-76-7. This compound belongs to the class of indole derivatives, which are widely studied in pharmaceutical and chemical research due to their unique structural and functional properties. The molecule incorporates several functional groups, including a methoxy group (-OCH3), a trifluoroacetyl group (CF3CO), and a carboxylic acid group (-COOH), all of which contribute to its distinctive chemical behavior and potential applications.

The indole core of this compound is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring. This structure is known for its aromaticity and stability, making it a versatile scaffold for various chemical modifications. The substitution pattern in this compound further enhances its reactivity and selectivity. The methoxy group at the 4-position of the indole ring introduces electron-donating effects, which can influence the compound's interaction with biological systems. Meanwhile, the trifluoroacetyl group at the 1-position introduces strong electron-withdrawing effects due to the presence of three fluorine atoms, which can significantly alter the electronic properties of the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways. For instance, the carboxylic acid group can serve as a site for bioisosteric replacements or conjugation with other molecules, enabling the design of more potent and selective drugs. Additionally, the trifluoroacetyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, which are critical factors in drug design.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the construction of the indole ring followed by selective substitutions at specific positions. The introduction of the methoxy and trifluoroacetyl groups requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and green chemistry have provided more efficient and environmentally friendly routes for synthesizing such complex molecules.

The physical properties of 4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid are also worth noting. Its melting point and solubility characteristics are influenced by the presence of polar functional groups such as -OCH3 and -COOH. These properties are essential for determining its suitability in various applications, including formulation development in pharmaceuticals.

From an application standpoint, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a lead compound for treating various diseases, including cancer and inflammatory disorders. Its ability to modulate specific protein targets makes it a valuable tool in understanding disease mechanisms at a molecular level.

In conclusion, 4-methoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680605-76-7) is a multifunctional organic compound with significant potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as an important molecule in contemporary chemical science.